Cas no 852175-09-8 ({[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 852175-09-8
• MF: C₁₇H₁₉N₃O₇S₂
• MW: 441.478661775589
• CID: 6039151
• PubChem ID: 6217669
• Update Time: 2025-06-10

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• SR-01000065669-1
• SR-01000065669
• EN300-26601554
• Z24396203
• {[2-(2,4-dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate
• 852175-09-8
• {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C17H19N3O7S2/c21-14(18-7-8-20-15(22)12-28-17(20)24)11-27-16(23)10-19-29(25,26)9-6-13-4-2-1-3-5-13/h1-6,9,19H,7-8,10-12H2,(H,18,21)/b9-6+
• InChI Key： IRWFLTCVFAMVFO-RMKNXTFCSA-N
• SMILES： S1C(N(C(C1)=O)CCNC(COC(CNS(/C=C/C1C=CC=CC=1)(=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 441.06644230g/mol
• Monoisotopic Mass: 441.06644230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 173Ų

Additional information on {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate

Introduction to Compound CAS No. 852175-09-8: {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate

{[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate, identified by the CAS number 852175-09-8, is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its unique structural features, including a thiazolidine ring and a sulfonamide moiety, which contribute to its biological activity and pharmacological properties.

The thiazolidine ring, a key structural element in this compound, is known for its role in various biological processes. Thiazolidines are often found in compounds with antidiabetic, antitumor, and anti-inflammatory activities. The presence of this ring in {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate suggests that it may exhibit similar therapeutic effects. Recent studies have shown that thiazolidine derivatives can modulate glucose metabolism and insulin sensitivity, making them promising candidates for the treatment of metabolic disorders such as diabetes.

The sulfonamide moiety is another critical component of this compound. Sulfonamides are well-known for their broad-spectrum antibacterial properties and have been widely used in the treatment of infections. In addition to their antimicrobial activity, sulfonamides have also been investigated for their potential in cancer therapy. Research has demonstrated that certain sulfonamide derivatives can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation and survival.

The combination of the thiazolidine ring and the sulfonamide moiety in {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate creates a molecule with a unique profile of biological activities. This compound has been studied for its potential as a dual-action agent, capable of addressing multiple therapeutic targets simultaneously. For instance, it may offer benefits in the treatment of conditions where both metabolic dysregulation and inflammation play significant roles.

In preclinical studies, {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate has shown promising results in various assays. It has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is well-absorbed orally and has a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate. These studies have helped identify key interactions between the compound and its biological targets at the molecular level. For example, molecular docking simulations have revealed that the thiazolidine ring forms hydrogen bonds with specific residues in the active site of target enzymes, while the sulfonamide moiety interacts through hydrophobic contacts.

The safety profile of {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, {[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate (CAS No. 852175-09-8) is a promising compound with a unique combination of structural features that confer multiple biological activities. Its potential applications in the treatment of metabolic disorders and cancer make it an exciting candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and therapeutic potential.